Cas no 1541158-52-4 (1-(2-chloro-4-methylphenyl)propan-2-one)

• Product Name: 1-(2-chloro-4-methylphenyl)propan-2-one
• CAS No: 1541158-52-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 6288818
• PubChem ID: 83696641
• Update Time: 2025-05-25

1-(2-chloro-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)propan-2-one
• 1541158-52-4
• EN300-1986616

• Inchi： 1S/C10H11ClO/c1-7-3-4-9(6-8(2)12)10(11)5-7/h3-5H,6H2,1-2H3
• InChI Key： HPEHCFSIMABTPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CC(C)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-chloro-4-methylphenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1541158-52-4 and Product Name 1-(2-chloro-4-methylphenyl)propan-2-one

Compound with the CAS number 1541158-52-4 and the product name 1-(2-chloro-4-methylphenyl)propan-2-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in the development of novel therapeutic agents. The molecular structure of 1-(2-chloro-4-methylphenyl)propan-2-one consists of a phenyl ring substituted with a chloro group at the 2-position and a methyl group at the 4-position, linked to a propanone moiety. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation.

The synthesis and characterization of 1-(2-chloro-4-methylphenyl)propan-2-one have been subjects of extensive research in recent years. The compound's synthesis typically involves multi-step organic reactions, including chlorination and alkylation processes, which require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The structural elucidation of 1-(2-chloro-4-methylphenyl)propan-2-one has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS), which provide detailed insights into its molecular architecture.

In the realm of pharmaceutical research, 1-(2-chloro-4-methylphenyl)propan-2-one has been explored for its potential biological activities. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The presence of the chloro and methyl substituents on the phenyl ring is believed to influence its interaction with biological targets, such as neurotransmitter receptors and enzymes. These interactions may contribute to its potential therapeutic effects, making it a candidate for further development in drug discovery programs.

Recent advancements in computational chemistry have facilitated the virtual screening of 1-(2-chloro-4-methylphenyl)propan-2-one against large databases of biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key proteins involved in neurological disorders, suggesting its potential as an lead compound for drug design. Additionally, quantum mechanical calculations have been used to predict the electronic properties and reactivity of 1-(2-chloro-4-methylphenyl)propan-2-one, providing valuable insights into its chemical behavior and facilitating the optimization of its structure for improved efficacy.

The pharmacokinetic profile of 1-(2-chloro-4-methylphenyl)propan-2-one is another critical aspect that has been studied in detail. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to evaluate how the compound behaves within the body. These studies have provided valuable data on its bioavailability, metabolic pathways, and potential side effects. Understanding these parameters is essential for designing effective dosing regimens and ensuring the safety and efficacy of any therapeutic applications.

In conclusion, 1-(2-chloro-4-methylphenyl)propan-2-one represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further development. Ongoing research efforts are focused on optimizing its chemical structure, understanding its mechanism of action, and evaluating its therapeutic potential in preclinical models. As our understanding of this compound continues to grow, it is likely that new applications will be discovered, contributing to advancements in medicine and healthcare.